5-Methyl-2-nitrobenzoic acid
Overview
Description
5-Methyl-2-nitrobenzoic acid, or 5-MNB, is an organic compound with a molecular formula of C8H7NO4. It is an aromatic carboxylic acid, and is a colorless solid at room temperature. 5-MNB is a widely studied compound for its various applications in scientific research.
Scientific Research Applications
Green Synthesis Process
5-Methyl-2-nitrobenzoic acid has been synthesized through an environmentally friendly process. This nitration of methyl 3-methylbenzoate, using HNO3/Ac2O, is notable for its high selectivity and green nitrating approach, making it easier to control the reaction rate (Mei et al., 2018).
Solubility Studies
Research has been conducted to determine Abraham model solute descriptors for related compounds, like 2-methyl-3-nitrobenzoic acid. This involved measuring solubility in various solvents, providing insights into predicting solubility in additional solvents (Hart et al., 2017).
Synthesis of Chemical Compounds
This compound has been utilized in the synthesis of complex compounds. For instance, it's used in synthesizing chlorantraniliprole, an important product in agricultural chemistry (Yi-fen et al., 2010).
Analytical Chemistry Applications
The compound has been analyzed using gas chromatography after esterification, demonstrating practical and reliable methods for purity monitoring in research and new product development (Xue & Nan, 2002).
Safety and Hazards
5-Methyl-2-nitrobenzoic acid is toxic; inhalation, ingestion, or skin contact with the material may cause severe injury or death . Contact with molten substance may cause severe burns to skin and eyes . It is advised to avoid any skin contact, and effects of contact or inhalation may be delayed . Fire may produce irritating, corrosive, and/or toxic gases .
Mechanism of Action
Target of Action
5-Methyl-2-nitrobenzoic acid is a biochemical reagent . It is used in the preparation of methyl-N-(5-methyl-2-nitrophenyl) carbamate . .
Mode of Action
It is known that nitrobenzoic acids, in general, can undergo reduction of the nitro group into an amine . This process could potentially influence the compound’s interaction with its targets.
Biochemical Pathways
This compound is a key intermediate for the manufacture of synthetic 6-bromomethyl-3,4-dihydro-2-methyl-quinazolin-4-one, which is used in the production of raltitrexed, an antimetabolite drug used in cancer chemotherapy . The production of this compound is mainly achieved by the nitration of 3-methylbenzoic acid .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the nitration process used in its synthesis can be affected by the choice of nitrating agent and solvent . .
Biochemical Analysis
Biochemical Properties
5-Methyl-2-nitrobenzoic acid plays a crucial role in biochemical reactions, particularly in the preparation of methyl-N-(5-methyl-2-nitrophenyl) carbamate . It interacts with various enzymes and proteins, including carboxylases and nitroreductases, which facilitate its conversion into other bioactive compounds. The interactions between this compound and these biomolecules are primarily based on its ability to donate hydrogen ions and participate in neutralization reactions .
Cellular Effects
This compound has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been observed to induce mutagenic effects in bacterial cells, as evidenced by positive results in the Ames test . Additionally, this compound can cause respiratory tract irritation and digestive tract irritation upon exposure .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can undergo electrophilic substitution reactions, where the nitro group interacts with aromatic compounds . This interaction can lead to the formation of various bioactive intermediates. Additionally, this compound can participate in free radical reactions, further influencing its biochemical activity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is stable under standard storage conditions but may degrade when exposed to strong oxidizing agents . Long-term studies have shown that this compound can maintain its biochemical activity over extended periods, although its effectiveness may diminish with prolonged exposure .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit minimal toxicity, while higher doses can lead to adverse effects such as tissue irritation and potential toxicity . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing significant harm.
Metabolic Pathways
This compound is involved in several metabolic pathways. It can be metabolized by microbial enzymes through dioxygenation reactions, producing dihydroxy intermediates . These intermediates can further undergo enzymatic reactions, leading to the formation of various metabolites. The compound’s interaction with enzymes such as oxygenases and nitroreductases plays a significant role in its metabolic processing .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions facilitate its localization and accumulation in target tissues, influencing its overall biochemical activity. The compound’s transport mechanisms are essential for its effective distribution within biological systems.
Subcellular Localization
The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. It can be directed to specific compartments or organelles through targeting signals and post-translational modifications . These localization mechanisms are crucial for the compound’s activity and function within cells.
properties
IUPAC Name |
5-methyl-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO4/c1-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRRSIFNWHCKMSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO4 |
Source
|
| Record name | 5-METHYL-2-NITROBENZOIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20682 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1025643 |
Source
|
| Record name | 5-Methyl-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1025643 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Crystals or very light yellow solid. (NTP, 1992) |
Source
|
| Record name | 5-METHYL-2-NITROBENZOIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20682 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992) |
Source
|
| Record name | 5-METHYL-2-NITROBENZOIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20682 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS RN |
3113-72-2 |
Source
|
| Record name | 5-METHYL-2-NITROBENZOIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20682 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 5-Methyl-2-nitrobenzoic acid | |
| Source | CAS Common Chemistry | |
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| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 5-Methyl-2-nitrobenzoic acid | |
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| Record name | 5-Methyl-2-nitrobenzoic acid | |
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| Record name | Benzoic acid, 5-methyl-2-nitro- | |
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| Record name | 5-Methyl-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
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| Record name | 6-nitro-p-toluic acid | |
| Source | European Chemicals Agency (ECHA) | |
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| Record name | 5-METHYL-2-NITROBENZOIC ACID | |
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Melting Point |
273 to 277 °F (NTP, 1992) |
Source
|
| Record name | 5-METHYL-2-NITROBENZOIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20682 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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